Cas no 1236862-38-6 (3-[4-(trifluoromethyl)phenoxy]azetidine hydrochloride)

• Product Name: 3-[4-(trifluoromethyl)phenoxy]azetidine hydrochloride
• CAS No: 1236862-38-6
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• MDL: MFCD18071794
• CID: 858533
• PubChem ID: 71299290
• Update Time: 2025-04-19

3-[4-(trifluoromethyl)phenoxy]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TrifluoroMethyl)phenoxy]azetidine HCl
• 3-(4-Trifluoromethyl-phenoxy)-azetidine hydrochloride
• 3-[4-(trifluoromethyl)phenoxy]azetidine hydrochloride
• 3-(4-(Trifluoromethyl)phenoxy)azetidine hydrochloride
• SB32099
• DB-261751
• AS-43083
• MFCD18071794
• 3-[4-(trifluoromethyl)phenoxy]azetidine;hydrochloride
• CS-0183143
• 1236862-38-6
• 3-(4-(Trifluoromethyl)phenoxy)azetidinehydrochloride
• ABQHNGFCRJATSS-UHFFFAOYSA-N
• F2158-2056
• Azetidine, 3-[4-(trifluoromethyl)phenoxy]-, hydrochloride (1:1)
• AKOS024260993
• 3-(4-(Trifluoromethyl)phenoxy)azetidine HCl

• MDL： MFCD18071794
• Inchi： 1S/C10H10F3NO.ClH/c11-10(12,13)7-1-3-8(4-2-7)15-9-5-14-6-9;/h1-4,9,14H,5-6H2;1H
• InChI Key： ABQHNGFCRJATSS-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)OC1CNC1)(F)F

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes